molecular formula C16H22N4O2S B2970328 N-(tert-butyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide CAS No. 1797587-44-0

N-(tert-butyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide

Cat. No. B2970328
CAS RN: 1797587-44-0
M. Wt: 334.44
InChI Key: JTORJJHNZGOUSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(tert-butyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C16H22N4O2S and its molecular weight is 334.44. The purity is usually 95%.
BenchChem offers high-quality N-(tert-butyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(tert-butyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to N-(tert-butyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide involve complex chemical processes, highlighting their structural and functional diversity. For example, studies have shown the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate through condensation reactions, characterized by spectroscopic techniques such as LCMS, NMR, and IR, as well as X-ray diffraction data (Sanjeevarayappa et al., 2015). Such compounds exhibit moderate antibacterial and anthelmintic activities, indicating potential bioactive properties.

Biological Activities

The exploration of biological activities of compounds structurally related to N-(tert-butyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide reveals diverse therapeutic potentials. For instance, the microwave-assisted synthesis of hybrid molecules containing penicillanic or cephalosporanic acid moieties, including 1,3,4-oxadiazole derivatives, has shown varying degrees of antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013). These findings suggest the potential utility of such compounds in the development of new antimicrobial agents.

Anticancer Potential

The synthesis and evaluation of heterocyclic carboxamides, including derivatives related to the chemical structure , have been explored as potential antipsychotic agents, providing insights into the medicinal chemistry efforts aimed at treating complex diseases (Norman et al., 1996). Although not directly related to anticancer research, the methodologies and biological assays utilized in these studies contribute to the broader understanding of how such compounds can be harnessed for therapeutic purposes.

Enzyme Inhibition

Compounds structurally akin to N-(tert-butyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide have been studied for their potential as enzyme inhibitors, indicating their significance in drug discovery efforts targeting specific biochemical pathways. The design and synthesis of novel Mycobacterium tuberculosis GyrB inhibitors based on the thiazole-aminopiperidine hybrid analogues underscore the importance of structural optimization in enhancing biological activity against target enzymes (Jeankumar et al., 2013).

properties

IUPAC Name

N-tert-butyl-3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H22N4O2S/c1-16(2,3)17-15(21)20-7-4-5-11(9-20)13-18-19-14(22-13)12-6-8-23-10-12/h6,8,10-11H,4-5,7,9H2,1-3H3,(H,17,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JTORJJHNZGOUSX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NC(=O)N1CCCC(C1)C2=NN=C(O2)C3=CSC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H22N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(tert-butyl)-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.